Cas no 118469-18-4 (1H-Benzimidazole-2-carboxaldehyde,6-fluoro-1-(fluoromethyl)-)

• Product name: 1H-Benzimidazole-2-carboxaldehyde,6-fluoro-1-(fluoromethyl)-
• CAS No: 118469-18-4
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 132952
• PubChem ID: 45078131

1H-Benzimidazole-2-carboxaldehyde,6-fluoro-1-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxaldehyde,6-fluoro-1-(fluoromethyl)-
• 1H-Benzimidazole-2-carboxaldehyde,6-fluoro-1-(fluoromethyl)-(9CI)
• 6-Fluoro-1-(fluoromethyl)-1H-benzo[d]imidazole-2-carbaldehyde
• 118469-18-4

• Inchi： InChI=1S/C9H6F2N2O/c10-5-13-8-3-6(11)1-2-7(8)12-9(13)4-14/h1-4H,5H2
• InChI Key： FTHOQWSYWUNNTC-UHFFFAOYSA-N
• SMILES： FC1=CC2N(CF)C(C=O)=NC=2C=C1

Computed Properties

• Exact Mass: 196.04488
• Monoisotopic Mass: 196.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 34.89